1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-3-carboxamide

• IUPAC Name: N-[(2-morpholin-4-ylpyridin-3-yl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H27N9O2/c32-22(25-12-17-3-1-5-24-21(17)29-7-9-33-10-8-29)18-4-2-6-30(13-18)19-11-20(27-15-26-19)31-16-23-14-28-31/h1,3,5,11,14-16,18H,2,4,6-10,12-13H2,(H,25,32)
• InChI Key: GKDBZBUBPHYPJC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N3C=NC=N3)C(=O)NCC4=C(N=CC=C4)N5CCOCC5
• Molecular Formula: C22H27N9O2
• Molecular Weight: 449.5 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H27N9O2 and its molecular weight is 449.519. The purity is usually 95%.
The exact mass of the compound 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-morpholinopyridin-3-yl)methyl)piperidine-3-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Pharmacological Activities

This chemical compound, belonging to a broader class of 1,2,4-triazolol[1,5-alpha]pyrimidines, has been studied for its potential pharmacological activities. A notable study by Bayomi et al. (1999) synthesized a series of 1,2,4-triazolol[1,5-alpha]pyrimidines with morpholine, piperidine, or piperazine moieties. These compounds, including the one , showed promising antihypertensive activity in vitro and in vivo (Bayomi et al., 1999).

Development of Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from the similar structural framework as the compound of interest. These compounds demonstrated significant inhibitory activity on COX-2 enzymes, analgesic activity, and anti-inflammatory properties. This suggests a potential application of such compounds in the treatment of inflammation and pain-related conditions (Abu‐Hashem et al., 2020).

Heterocyclic Synthesis Applications

The compound is also significant in the field of heterocyclic chemistry, particularly in synthesizing various heterocyclic systems. For example, Almazroa et al. (2004) explored the reactions of enaminones with aminoheterocycles, leading to the synthesis of azolopyrimidines, azolopyridines, and quinolines, demonstrating the compound's utility in creating diverse heterocyclic structures (Almazroa et al., 2004).

Antibacterial Properties

Another important application area is in the development of antibacterial agents. For example, Tucker et al. (1998) investigated piperazinyl oxazolidinone derivatives, related to the compound , for their antibacterial properties. They found significant activity against gram-positive pathogens, indicating the potential use of these compounds in treating bacterial infections (Tucker et al., 1998).

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The compound is a novel heterocyclic compound and its biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) .

Mode of Action

The specific mode of action of this compound is currently unknown. It is known that the compound interacts with its targets in a way that results in anti-fibrotic activities .

Biochemical Pathways

It is known that the compound has anti-fibrotic activities, suggesting it may affect pathways related to fibrosis .

Result of Action

The compound has been found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC